6-chloro-1-methyl-N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide

• Molecular Formula: C17H16ClN3O
• Molecular Weight: 313.8 g/mol
• IUPAC Name: 6-chloro-1-methyl-N-(2-pyridin-2-ylethyl)indole-2-carboxamide
• InChI: InChI=1S/C17H16ClN3O/c1-21-15-11-13(18)6-5-12(15)10-16(21)17(22)20-9-7-14-4-2-3-8-19-14/h2-6,8,10-11H,7,9H2,1H3,(H,20,22)
• InChI Key: CNWNYQPQSZFADH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC2=C1C=C(C=C2)Cl)C(=O)NCCC3=CC=CC=N3

Description

6-chloro-1-methyl-N-[2-(pyridin-2-yl)ethyl]-1H-indole-2-carboxamide: is a heterocyclic compound with an indole nucleus. Indole derivatives have garnered significant interest due to their diverse biological activities. The indole scaffold is present in various synthetic drug molecules and natural products, making it a valuable pharmacophore for drug development .

Preparation Methods

Synthetic Routes:

The synthesis of this compound involves several steps. One possible synthetic route includes the following key transformations:

• Formation of the Indole Ring:

  • Starting from appropriate precursors, the indole ring can be formed via Fischer indole synthesis or other methods.
  • For example, the reaction of a cyclohexanone derivative with phenylhydrazine hydrochloride in the presence of methanesulfonic acid (MsOH) yields the tricyclic indole core .

• Functionalization:

  • The chlorination of the indole ring at position 6 introduces the chlorine atom.
  • The N-alkylation of the indole nitrogen with a pyridine-2-ylmethyl group provides the desired compound.

Industrial Production:

While specific industrial production methods may vary, large-scale synthesis typically involves efficient and scalable routes to achieve high yields.

Chemical Reactions Analysis

Reactivity:

Oxidation and Reduction:

Substitution Reactions:

Major Products:

Scientific Research Applications

Chemistry:

Building Block:

Biology and Medicine:

Antiviral Activity:

Industry:

Mechanism of Action

• The compound’s mechanism of action likely involves binding to specific receptors or enzymes.
• Further studies are needed to elucidate its precise molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds: